Cas no 62327-95-1 (5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester)
62327-95-1 structure
Product Name:5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester
CAS No:62327-95-1
MF:C9H10N2O3S
MW:226.252300739288
CID:449186
PubChem ID:12322468
Update Time:2025-04-19
5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester
- ethyl 6-acetyl-2-sulfanylidene-1H-pyrimidine-5-carboxylate
- DTXSID00488824
- 62327-95-1
- Ethyl 6-acetyl-2-sulfanylidene-1,2-dihydropyrimidine-5-carboxylate
- Ethyl 6-acetyl-2-thioxo-1,2-dihydropyrimidine-5-carboxylate
-
- Inchi: 1S/C9H10N2O3S/c1-3-14-8(13)6-4-10-9(15)11-7(6)5(2)12/h4H,3H2,1-2H3,(H,10,11,15)
- InChI Key: VCNFDVGSILNOKJ-UHFFFAOYSA-N
- SMILES: S=C1N=CC(C(=O)OCC)=C(C(C)=O)N1
Computed Properties
- Exact Mass: 226.0413
- Monoisotopic Mass: 226.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 99.8Ų
Experimental Properties
- PSA: 67.76
5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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